Cas no 94161-10-1 (Hepoxilin B)

• Product Name: Hepoxilin B
• CAS No: 94161-10-1
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 891490
• PubChem ID: 6610234
• Update Time: 2025-06-08

Hepoxilin B Chemical and Physical Properties

Names and Identifiers

• 10(R,S)-HYDROXY-11(S),12(S)-TRANS-EPOXYEICOSA-5Z,8Z,14Z-TRIENOIC ACID
• 10-hydroxy-10-[(2R,3S)-3-oct-2-enyloxiran-2-yl]deca-5,8-dienoic acid
• Hepoxilin B
• hepoxilin B3
• Bio1_000101
• Bio1_000590
• CBiol_001815
• Bio1_001079
• DTXSID70390602
• 94161-10-1
• 10-hydroxy-10-[(2S,3S)-3-oct-2-enyloxiran-2-yl]deca-5,8-dienoic acid
• 89461-49-4
• 10-hydroxy-11S,12S-epoxy-5Z,8Z,14Z-eicosatrienoic acid
• HXB3

• Inchi： 1S/C20H32O4/c1-2-3-4-5-9-12-15-18-20(24-18)17(21)14-11-8-6-7-10-13-16-19(22)23/h6-7,9,11-12,14,17-18,20-21H,2-5,8,10,13,15-16H2,1H3,(H,22,23)/t17?,18-,20-/m0/s1
• InChI Key： DWNBPRRXEVJMPO-WSTRIDTPSA-N
• SMILES： O1[C@@H](CC=CCCCCC)[C@@H]1C(C=CCC=CCCCC(=O)O)O

Computed Properties

• Exact Mass: 336.23000
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.06000
• LogP: 4.39870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hepoxilins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hepoxilins

Additional information on Hepoxilin B

Hepoxilin B (CAS No. 94161-10-1): A Comprehensive Overview

Hepoxilin B (CAS No. 94161-10-1) is a bioactive compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique biological properties and potential therapeutic applications. This compound, a member of the hepoxilin family, is derived from the oxidation of arachidonic acid and is known for its role in various physiological processes, including inflammation and immune response modulation.

The structure of Hepoxilin B is characterized by a complex arrangement of functional groups, which contribute to its diverse biological activities. Recent studies have highlighted its potential in treating inflammatory diseases, such as asthma and arthritis, by modulating the activity of specific enzymes and signaling pathways involved in the inflammatory response. The molecular formula of Hepoxilin B is C₂₀H₃₂O₅, and its molecular weight is 352.47 g/mol.

In the context of drug development, Hepoxilin B has shown promise as a lead compound for the design of novel anti-inflammatory agents. Its ability to inhibit the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), has been extensively studied. These findings suggest that Hepoxilin B could be a valuable candidate for the treatment of chronic inflammatory conditions.

Recent advancements in analytical techniques have enabled researchers to better understand the pharmacokinetic and pharmacodynamic properties of Hepoxilin B. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in elucidating its metabolic pathways and stability under various conditions. These studies have also provided insights into the bioavailability and distribution of Hepoxilin B in vivo, which are crucial for optimizing its therapeutic efficacy.

Clinical trials involving Hepoxilin B are still in their early stages, but preliminary results are encouraging. Phase I trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. Further research is needed to evaluate its long-term safety and efficacy in larger patient populations. The potential for Hepoxilin B to be developed into a viable pharmaceutical product remains a focus of ongoing investigations.

In addition to its anti-inflammatory properties, Hepoxilin B has shown potential in other therapeutic areas. For instance, it has been investigated for its anti-cancer properties, particularly in inhibiting tumor growth and metastasis. Preclinical studies have indicated that Hepoxilin B can induce apoptosis in cancer cells and reduce angiogenesis, making it a promising candidate for cancer therapy.

The synthesis of Hepoxilin B has also been an area of active research. Various synthetic routes have been developed to produce this compound on a larger scale, with a focus on improving yield and reducing production costs. These efforts are crucial for making Hepoxilin B-based therapies more accessible to patients in need.

In conclusion, Hepoxilin B (CAS No. 94161-10-1) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique biological properties and potential therapeutic applications make it an exciting area of research with promising implications for the treatment of various diseases. As research continues to evolve, it is likely that new insights into the mechanisms of action and therapeutic potential of Hepoxilin B will emerge, further solidifying its importance in the medical community.